Cas no 33216-89-6 (2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-)

• Product Name: 2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-
• CAS No: 33216-89-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 294110
• PubChem ID: 15768472
• Update Time: 2025-04-19

2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-
• 5-ethyl-3,6-dimethyl-1H-pyrazin-2-one
• 3,6-Dimethyl-5-ethyl-2(1H)-pyrazinone
• Pyrazinol,5-ethyl-3,6-dimethyl- (8CI)
• RSYGJEQPLQQHBH-UHFFFAOYSA-N
• 33216-89-6
• DTXSID30578146
• 2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-(9CI)
• 5-Ethyl-3,6-dimethylpyrazin-2(1H)-one

• Inchi： 1S/C8H12N2O/c1-4-7-5(2)10-8(11)6(3)9-7/h4H2,1-3H3,(H,10,11)
• InChI Key： RSYGJEQPLQQHBH-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC(CC)=C(C)N1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46